Cas no 2227727-09-3 (rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2227727-09-3
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 5943278
• PubChem ID: 165759664
• Update Time: 2025-05-22

rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2227727-09-3
• EN300-1752764
• rac-5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H17N3OS/c1-13(2)10-12-9(14-3)8(15-10)7-4-6(7)5-11/h6-7H,4-5,11H2,1-3H3/t6-,7+/m0/s1
• InChI Key： WLIHRRBPZKJMKG-NKWVEPMBSA-N
• SMILES： S1C(N(C)C)=NC(=C1[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų

Additional information on rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

Comprehensive Overview of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2227727-09-3)

The compound rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2227727-09-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyclopropyl moiety and an aminomethyl group in its structure further enhances its pharmacological relevance, making it a subject of ongoing research in drug discovery.

One of the key reasons for the growing interest in rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine is its potential role in targeting central nervous system (CNS) disorders. Researchers are particularly intrigued by its ability to modulate neurotransmitter systems, which could have implications for conditions such as anxiety, depression, and neurodegenerative diseases. The methoxy and dimethylamine substituents in the thiazole ring are believed to contribute to its bioavailability and blood-brain barrier penetration, critical factors for CNS-active compounds.

In recent years, the scientific community has been actively investigating the structure-activity relationship (SAR) of this compound. Studies suggest that the stereochemistry at the (1R,2R) positions plays a crucial role in its biological activity. This has led to increased demand for enantiomerically pure forms of the molecule, as researchers seek to understand how each enantiomer contributes to its overall efficacy. The rac- prefix indicates that this is a racemic mixture, containing both enantiomers in equal proportions.

The synthesis of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine presents several interesting challenges for organic chemists. The construction of the cyclopropyl ring adjacent to an aminomethyl group requires careful consideration of reaction conditions to prevent ring opening or rearrangement. Modern synthetic approaches often employ transition metal catalysis or photochemical methods to achieve the desired stereochemistry. These synthetic challenges have made this compound a popular subject in methodology development papers.

From a drug development perspective, the pharmacokinetic properties of this molecule are particularly noteworthy. The presence of both basic (amine) and lipophilic (thiazole, cyclopropyl) moieties gives it balanced solubility characteristics, potentially offering good oral bioavailability. This balance between hydrophilicity and lipophilicity is crucial for drug candidates, as it affects absorption, distribution, metabolism, and excretion (ADME) properties - key considerations in modern pharmaceutical research.

The therapeutic potential of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine extends beyond CNS applications. Preliminary studies suggest possible activity against certain enzyme targets involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing new anti-inflammatory agents, particularly for chronic inflammatory conditions where current therapies have limitations. The thiazole core is known to interact with various biological targets, and researchers are exploring its potential in this context.

In the context of personalized medicine, the stereochemical aspects of this compound take on added significance. The different enantiomers may exhibit distinct pharmacodynamic profiles, potentially allowing for tailored therapies based on individual patient characteristics. This aligns with current trends in drug development that emphasize precision medicine approaches. The ability to separately study and utilize each enantiomer could provide valuable insights into optimizing therapeutic outcomes while minimizing side effects.

The analytical characterization of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to determine the purity and absolute configuration of the stereocenters. These analytical methods are crucial for quality control in both research and potential future pharmaceutical applications. The compound's unique structural features make it an interesting subject for spectroscopic studies, particularly in NMR analysis where the cyclopropyl protons exhibit characteristic coupling patterns.

From a green chemistry perspective, researchers are investigating more sustainable synthetic routes to this compound. The pharmaceutical industry's increasing focus on environmentally friendly synthesis has led to exploration of catalytic methods that reduce waste and energy consumption. The presence of multiple functional groups in rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine offers opportunities for developing atom-economical transformations, aligning with the principles of green chemistry and sustainable drug development.

In conclusion, rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2227727-09-3) represents a fascinating case study in modern medicinal chemistry. Its complex structure, interesting pharmacological potential, and synthetic challenges make it a valuable subject for ongoing research. As investigations continue into its biological activities and potential therapeutic applications, this compound may well emerge as an important scaffold in the development of new pharmaceutical agents targeting various disease pathways. The integration of computational chemistry approaches with experimental studies promises to further unravel the potential of this intriguing molecule.